Cas no 125103-44-8 (1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-)
125103-44-8 structure
Product Name:1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
CAS No:125103-44-8
MF:C21H23N3O
MW:333.426824808121
CID:191422
PubChem ID:3079314
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
- N-tert-butyl-5-methyl-1,3-diphenylpyrazole-4-carboxamide
- 125103-44-8
- DTXSID90154642
- N-(1,1-Dimethylethyl)-1,3-diphenyl-5-methyl-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, N-(1,1-dimethylethyl)-1,3-diphenyl-5-methyl-
- BRN 4200590
-
- Inchi: 1S/C21H23N3O/c1-15-18(20(25)22-21(2,3)4)19(16-11-7-5-8-12-16)23-24(15)17-13-9-6-10-14-17/h5-14H,1-4H3,(H,22,25)
- InChI Key: CULOASACBZHKKR-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NC(C)(C)C
Computed Properties
- Exact Mass: 333.18429
- Monoisotopic Mass: 333.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 487.1°C at 760 mmHg
- Flash Point: 248.4°C
- Refractive Index: 1.587
- PSA: 46.92
1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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